Cas no 917757-07-4 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)-)
![Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)- structure](https://www.kuujia.com/scimg/cas/917757-07-4x500.png)
917757-07-4 structure
Product name:Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)-
Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)-
- 2-amino-7-(3,4-dimethoxyphenyl)-1H-pyrido[3,2-d]pyrimidin-4-one
- DTXSID20739744
- 2-Amino-7-(3,4-dimethoxyphenyl)pyrido[3,2-d]pyrimidin-4(1H)-one
- SCHEMBL4527415
- 917757-07-4
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- Inchi: InChI=1S/C15H14N4O3/c1-21-11-4-3-8(6-12(11)22-2)9-5-10-13(17-7-9)14(20)19-15(16)18-10/h3-7H,1-2H3,(H3,16,18,19,20)
- InChI Key: NEUKVBHEDFERHI-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C(=O)NC(=N3)N)N=C2)OC
Computed Properties
- Exact Mass: 298.10659032g/mol
- Monoisotopic Mass: 298.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 98.8Ų
Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-(3,4-dimethoxyphenyl)- Related Literature
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Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
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Majid Beidaghi,Yury Gogotsi Energy Environ. Sci., 2014,7, 867-884
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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6. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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8. Carbohydrate based hyper-crosslinked organic polymers with –OH functional groups for CO2 separation†Bo Meng,Shannon M. Mahurin,Song-Hai Chai,Kimberly M. Nelson,David C. Baker,Honglai Liu J. Mater. Chem. A, 2015,3, 20913-20918
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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